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CHIR-124 is primarily characterized as a highly potent and selective inhibitor of checkpoint kinase 1

(Chk1). The table below outlines its key activity data against primary and secondary kinase targets.

Target IC₅₀ (nM) Selectivity Notes

Chk1 0.3 nM [1] [2] [3] Primary target

Chk2 697.4 nM [1] [4] ~2,000-fold less potent than Chk1 [2] [3] [5]

PDGFR 6.6 nM [1] [2] [3] Secondary target

FLT3 5.8 nM [1] [2] [3] Secondary target

GSK-3 23.3 nM [3] [5] [4] Secondary target

In preclinical research, CHIR-124 is noted for its ability to abrogate the S and G2-M phase cell cycle

checkpoints induced by DNA-damaging agents like topoisomerase I poisons (e.g., camptothecin, SN-38,

irinotecan) [2] [5] [6]. This activity is particularly effective in p53-deficient cancer cells, leading to

synergistic cytotoxicity and the potentiation of apoptosis [6] [4]. The following diagram illustrates this core

mechanism of action:
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Supplier Handling and Storage Information

When handling CHIR-124, please note it is for research use only and is not intended for diagnostic or

therapeutic use [1] [3] [5]. Here are typical handling protocols from suppliers:

Storage: The solid powder should generally be stored at -20°C [1] [3] [5].

Solution Preparation: For in vitro experiments, stock solutions are typically prepared in DMSO.
Suppliers note that hygroscopic (moisture-absorbing) DMSO can reduce solubility, so it is

recommended to use freshly opened solvent [1] [2].
Stability: Prepared stock solutions in DMSO can be stored at -80°C for up to 2 years or at -20°C for 1

year. Avoid repeated freeze-thaw cycles [1].

Experimental Protocol Overview

The methodology below, derived from search results, outlines how CHIR-124 is used in cell-based research

to study checkpoint abrogation [2] [4]:
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Cell Lines: Human cancer cell lines (e.g., MDA-MB-231, MDA-MB-435, SW-620, COLO 205), often

with mutant p53.
Treatment:

Cells are plated in 96-well plates and allowed to reach log-phase growth.
CHIR-124 is serially diluted in the presence of different concentrations of a DNA-damaging

agent (e.g., camptothecin or its derivative SN-38).
The combination is incubated for 48 hours.

Viability Assessment: Cell proliferation is measured using a colorimetric assay (e.g., MTS assay).
Data Analysis: Drug interaction is analyzed using isobologram analysis based on the Loewe

additivity principle to determine synergy [2] [4].

Emerging Research Directions

A recent preprint (July 2025) has proposed a novel application for CHIR-124, suggesting it exhibits

multistage activity against the malaria parasite *Plasmodium falciparum*. The study indicates this

activity involves a polypharmacological mechanism: dual inhibition of a parasite kinase (PfArk1) and

hemozoin formation [7]. It is important to note that this is a preprint and has not yet been peer-

reviewed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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